Cas no 17757-16-3 ((Z)-(1,2-Difluorovinyl)trimethylsilane)

• Product Name: (Z)-(1,2-Difluorovinyl)trimethylsilane
• CAS No: 17757-16-3
• MF: C₅H₁₀F₂Si
• MW: 136.2152094841
• CID: 5718662
• PubChem ID: 12636897
• Update Time: 2026-03-11

(Z)-(1,2-Difluorovinyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• [(Z)-1,2-difluoroethenyl]-trimethylsilane
• 17757-16-3
• EN300-22019982
• (Z)-(1,2-Difluorovinyl)trimethylsilane
• [(1Z)-1,2-difluoroethenyl]trimethylsilane

• Inchi： 1S/C5H10F2Si/c1-8(2,3)5(7)4-6/h4H,1-3H3/b5-4-
• InChI Key： CVBSOTGZVNQANI-PLNGDYQASA-N
• SMILES： [Si](/C(=C\F)/F)(C)(C)C

Computed Properties

• Exact Mass: 136.05198318g/mol
• Monoisotopic Mass: 136.05198318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 58.1±35.0 °C at 760 mmHg
• Flash Point: -11.1±25.9 °C
• Vapor Pressure: 225.4±0.1 mmHg at 25°C

(Z)-(1,2-Difluorovinyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (Z)-(1,2-Difluorovinyl)trimethylsilane

(Z)-(1,2-Difluorovinyl)trimethylsilane: A Comprehensive Overview

(Z)-(1,2-Difluorovinyl)trimethylsilane, identified by the CAS registry number 17757-16-3, is a unique organosilicon compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its trimethylsilyl group attached to a difluorovinyl moiety, with the (Z) configuration indicating a specific stereochemistry. The molecule's structure and properties make it a valuable tool in various chemical applications, particularly in the synthesis of advanced materials and intermediates.

The synthesis of (Z)-(1,2-Difluorovinyl)trimethylsilane involves a series of precise chemical reactions that ensure the correct stereochemistry and functional group placement. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its availability for research and industrial applications. The compound's stability under various conditions has also been extensively studied, making it suitable for use in demanding chemical environments.

One of the most notable applications of (Z)-(1,2-Difluorovinyl)trimethylsilane is in the field of organometallic chemistry. Its ability to act as a precursor for the formation of silicon-based polymers has led to its use in the development of high-performance materials with tailored mechanical and thermal properties. Additionally, this compound has been employed in the synthesis of bioactive molecules, where its fluorinated groups contribute to unique electronic and steric effects that are crucial for drug design.

Recent studies have also explored the potential of (Z)-(1,2-Difluorovinyl)trimethylsilane in click chemistry reactions. Its reactivity under mild conditions has made it an attractive candidate for constructing complex molecular architectures with high precision. Researchers have demonstrated that this compound can participate in cycloaddition reactions, offering a novel route to synthesize cyclic compounds with potential applications in pharmaceuticals and agrochemicals.

In terms of physical properties, (Z)-(1,2-Difluorovinyl)trimethylsilane exhibits a low melting point and moderate boiling point, making it suitable for use in both liquid and gaseous phases depending on the application. Its solubility characteristics have also been optimized through modifications to its structure, allowing for better compatibility with a wide range of solvents used in organic synthesis.

The environmental impact of (Z)-(1,2-Difluorovinyl)trimethylsilane has been a subject of recent research as well. Studies have shown that this compound degrades efficiently under certain environmental conditions, reducing its persistence in ecosystems. This information is critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, (Z)-(1,2-Difluorovinyl)trimethylsilane (CAS No. 17757-16-3) is a versatile organosilicon compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity continue to drive innovative research into new materials and synthetic methodologies. As advancements in synthetic techniques and material science progress, this compound is expected to play an increasingly important role in both academic and industrial settings.